Cas no 2137639-69-9 (5-fluoro-N-methyl-2-4-(propan-2-yl)piperazin-1-ylpyrimidin-4-amine)
5-fluoro-N-methyl-2-4-(propan-2-yl)piperazin-1-ylpyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-fluoro-N-methyl-2-[4-(propan-2-yl)piperazin-1-yl]pyrimidin-4-amine
- 2137639-69-9
- EN300-842957
- 5-fluoro-N-methyl-2-4-(propan-2-yl)piperazin-1-ylpyrimidin-4-amine
-
- MDL: MFCD31601030
- Inchi: 1S/C12H20FN5/c1-9(2)17-4-6-18(7-5-17)12-15-8-10(13)11(14-3)16-12/h8-9H,4-7H2,1-3H3,(H,14,15,16)
- InChI Key: WPKCEKYKRSXBOB-UHFFFAOYSA-N
- SMILES: FC1C=NC(=NC=1NC)N1CCN(C(C)C)CC1
Computed Properties
- Exact Mass: 253.17027382g/mol
- Monoisotopic Mass: 253.17027382g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 44.3Ų
5-fluoro-N-methyl-2-4-(propan-2-yl)piperazin-1-ylpyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-842957-0.05g |
5-fluoro-N-methyl-2-[4-(propan-2-yl)piperazin-1-yl]pyrimidin-4-amine |
2137639-69-9 | 95% | 0.05g |
$612.0 | 2024-05-21 | |
| Enamine | EN300-842957-0.1g |
5-fluoro-N-methyl-2-[4-(propan-2-yl)piperazin-1-yl]pyrimidin-4-amine |
2137639-69-9 | 95% | 0.1g |
$640.0 | 2024-05-21 | |
| Enamine | EN300-842957-0.25g |
5-fluoro-N-methyl-2-[4-(propan-2-yl)piperazin-1-yl]pyrimidin-4-amine |
2137639-69-9 | 95% | 0.25g |
$670.0 | 2024-05-21 | |
| Enamine | EN300-842957-0.5g |
5-fluoro-N-methyl-2-[4-(propan-2-yl)piperazin-1-yl]pyrimidin-4-amine |
2137639-69-9 | 95% | 0.5g |
$699.0 | 2024-05-21 | |
| Enamine | EN300-842957-1g |
5-fluoro-N-methyl-2-[4-(propan-2-yl)piperazin-1-yl]pyrimidin-4-amine |
2137639-69-9 | 1g |
$728.0 | 2023-09-02 | ||
| Enamine | EN300-842957-2.5g |
5-fluoro-N-methyl-2-[4-(propan-2-yl)piperazin-1-yl]pyrimidin-4-amine |
2137639-69-9 | 95% | 2.5g |
$1428.0 | 2024-05-21 | |
| Enamine | EN300-842957-5g |
5-fluoro-N-methyl-2-[4-(propan-2-yl)piperazin-1-yl]pyrimidin-4-amine |
2137639-69-9 | 5g |
$2110.0 | 2023-09-02 | ||
| Enamine | EN300-842957-10g |
5-fluoro-N-methyl-2-[4-(propan-2-yl)piperazin-1-yl]pyrimidin-4-amine |
2137639-69-9 | 10g |
$3131.0 | 2023-09-02 | ||
| Enamine | EN300-842957-1.0g |
5-fluoro-N-methyl-2-[4-(propan-2-yl)piperazin-1-yl]pyrimidin-4-amine |
2137639-69-9 | 95% | 1.0g |
$728.0 | 2024-05-21 | |
| Enamine | EN300-842957-5.0g |
5-fluoro-N-methyl-2-[4-(propan-2-yl)piperazin-1-yl]pyrimidin-4-amine |
2137639-69-9 | 95% | 5.0g |
$2110.0 | 2024-05-21 |
5-fluoro-N-methyl-2-4-(propan-2-yl)piperazin-1-ylpyrimidin-4-amine Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 5-fluoro-N-methyl-2-4-(propan-2-yl)piperazin-1-ylpyrimidin-4-amine
Introduction to 5-fluoro-N-methyl-2-4-(propan-2-yl)piperazin-1-ylpyrimidin-4-amine (CAS No. 2137639-69-9)
5-fluoro-N-methyl-2-4-(propan-2-yl)piperazin-1-ylpyrimidin-4-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 2137639-69-9, belongs to a class of molecules that combine a pyrimidine core with a piperazine moiety, making it a promising candidate for further investigation in drug discovery and development.
The molecular structure of 5-fluoro-N-methyl-2-4-(propan-2-yl)piperazin-1-ylpyrimidin-4-amine features a fluorine atom at the 5-position of the pyrimidine ring, which is known to enhance the metabolic stability and binding affinity of many pharmacological agents. Additionally, the presence of a N-methyl group and an isopropyl substituent on the piperazine ring contributes to its complex pharmacophoric properties. These structural elements suggest that the compound may exhibit interactions with various biological targets, making it a valuable scaffold for medicinal chemistry investigations.
In recent years, there has been growing interest in exploring the therapeutic potential of compounds that incorporate both pyrimidine and piperazine scaffolds. These motifs are frequently found in approved drugs and are known for their ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The fluorine atom in 5-fluoro-N-methyl-2-4-(propan-2-yl)piperazin-1-ylpyrimidin-4-amine further enhances its potential as a pharmacological tool by improving lipophilicity and reducing susceptibility to metabolic degradation.
One of the most compelling aspects of this compound is its potential application in the treatment of neurological and psychiatric disorders. The piperazine ring is a common feature in drugs that target serotonin receptors, which play a crucial role in conditions such as depression, anxiety, and schizophrenia. By incorporating a fluorinated pyrimidine moiety, researchers aim to develop molecules with improved efficacy and selectivity. Preliminary studies have suggested that derivatives of this class may interact with serotonin 5-HT1A and 5-HT2A receptors, which are implicated in various neurological functions.
The synthesis of 5-fluoro-N-methyl-2-4-(propan-2-y lpiperazin -1 -ylpyrimidin -4 -amine presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to produce such compounds with high purity and yield. The use of fluorinated intermediates and carefully optimized reaction conditions allows for the efficient construction of the target molecule. This has opened up new avenues for exploring its biological activity through structure-based drug design approaches.
Recent research has highlighted the importance of fluorine substitution in enhancing drug-like properties such as solubility, bioavailability, and metabolic stability. The fluorine atom in 5-fluoro-N-methyl -2 -4 -(propan -2 -y lpiperazin -1 -ylpyrimidin -4 -amine contributes to these properties by increasing electron density at specific positions on the molecule, thereby influencing its interactions with biological targets. This has led to increased interest in fluorinated pyrimidine-piperazine hybrids as candidates for next-generation therapeutics.
In addition to its potential applications in central nervous system disorders, 5-fluoro-N-methyl -2 -4 -(propan -2 -y lpiperazin -1 -ylpyrimidin -4 -amine may also have utility in other therapeutic areas. For instance, its structural features suggest that it could interact with other neurotransmitter systems or even non-neurological targets such as kinases or ion channels. Further exploration of these possibilities will require extensive biochemical and pharmacological studies.
The development of novel pharmaceuticals often involves iterative processes of molecular design, synthesis, and biological testing. 5-fluoro-N-methyl -2 -4 -(propan -2 -y lpiperazin -1 -ylpyrimidin -4 -amine serves as an excellent example of how structural modifications can lead to new pharmacological entities with distinct properties. By fine-tuning its chemical composition, researchers can optimize its activity against specific disease targets while minimizing side effects.
As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that precisely modulate biological pathways. Compounds like 5-fluoro-N-methyl -2 -4 -(propan -2 -y lpiperazin -1 ylpyrimidin 4 amine represent the cutting edge of drug discovery efforts aimed at addressing complex diseases through targeted molecular intervention. Their continued investigation holds promise not only for advancing medical science but also for improving patient outcomes across multiple therapeutic domains.
2137639-69-9 (5-fluoro-N-methyl-2-4-(propan-2-yl)piperazin-1-ylpyrimidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)